Cas no 210835-70-4 (N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester)

• Product Name: N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester
• CAS No: 210835-70-4
• MF: C₁₀H₁₀N₄O₆
• MW: 282.20960187912
• CID: 825281
• Update Time: 2026-04-29

N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• N,N-DINITROSO-P-PHENYLENEDIAMINE-N,N-DIACETIC ACID
• N,N-Dinitroso-p-phenylenediaMine-N,N-diacetic Acid DiMethyl Ester
• N,N-DINITROSO-P-PHENYLENEDIAMINE-N,N-DIACETIC ACID DIMETHYL ESTER,OFF-WHITE SOLID
• N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester

Experimental Properties

• Melting Point: 120-121°C

Additional information on N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester

Introduction to N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester (CAS No. 210835-70-4)

N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester, with the chemical formula C₁₄H₁₁N₅O₆ and CAS number 210835-70-4, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, has found applications in various scientific domains, particularly in the study of enzymatic mechanisms and molecular interactions.

The structural uniqueness of N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester lies in its dinitroso and diacetic acid dimethyl ester functional groups. These groups contribute to its reactivity and make it a valuable tool in biochemical assays. Recent studies have highlighted its role in investigating the mechanisms of certain enzymes, particularly those involved in redox processes. The compound's ability to act as a substrate or inhibitor in enzymatic reactions has opened new avenues for research in drug discovery and development.

In the realm of biomedical research, N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester has been explored for its potential applications in diagnostic assays. Its chemical properties allow it to interact with biological molecules in a highly specific manner, making it useful for detecting and quantifying specific biomarkers. For instance, researchers have utilized this compound to study the activity of cytochrome P450 enzymes, which are crucial in metabolizing a wide range of drugs and toxins.

The dimethyl ester groups in the molecule enhance its solubility in organic solvents, facilitating its use in various laboratory techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These analytical methods are essential for characterizing the compound's interactions with biological targets and for determining its efficacy in experimental models. The dimethyl ester functionality also makes it a versatile intermediate in synthetic chemistry, enabling the modification of its structure to tailor its biological activity.

Recent advancements in computational chemistry have further illuminated the potential of N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester as a research tool. Molecular modeling studies have predicted its binding affinity to various enzymes and receptors, providing insights into possible therapeutic applications. These computational approaches complement experimental data, offering a more comprehensive understanding of the compound's mechanisms of action.

The diacetic acid moiety contributes to the compound's chelating properties, making it useful in studying metal ion transport and binding processes within cells. Metal ions such as iron and copper play critical roles in numerous biological pathways, and understanding their interactions can lead to the development of novel therapeutic strategies. The ability of N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester to form stable complexes with these ions has been exploited in studies aimed at elucidating their functions.

In summary, N,N-Dinitroso-p-phenylenediamine-N,N-diacetic Acid Dimethyl Ester (CAS No. 210835-70-4) is a multifaceted compound with significant implications in biochemical and biomedical research. Its unique structural features make it an invaluable tool for investigating enzymatic mechanisms, diagnosing diseases, and developing new therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing our understanding of biological processes is likely to grow.